Cas no 2035-99-6 (Isopentyl octanoate)

Isopentyl octanoate Properties

Names and Identifiers

• Isopentyl octanoate
• n-Caprylic acid isoamyl ester
• Isoamyl n-Octanoate (contains 2-Methylbutyl n-Octanoate)
• 3-methylbutyl octanoate
• Isoamyl octanoate
• FEMA 2080
• Isoamyl caprylate
• Isoamyl n-Octanoate
• Isoamyl octylate
• Isopentyl n-Octanoate (contains 2-Methylbutyl n-Octanoate)
• Isopentyl octylate
• n-Octanoic Acid Isoamyl Ester (contains 2-Methylbutyl n-Octanoate)
• Octanoic acid,3-methylbutyl ester
• Octanoic acid,isopentyl ester
• Octansaeure-isopentylester
• octanoic acid, isopentyl ester
• +Expand

• MDL： MFCD00048917
• InChIKey： XKWSWANXMRXDES-UHFFFAOYSA-N
• Inchi： 1S/C13H26O2/c1-4-5-6-7-8-9-13(14)15-11-10-12(2)3/h12H,4-11H2,1-3H3
• SMILES： CCCCCCCC(=O)OCCC(C)C

Computed Properties

• Exact Mass: 214.19300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 10
• Monoisotopic Mass: 214.19328
• Heavy Atom Count: 15
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.93620
• PSA: 26.30000
• Refractive Index: n20/D 1.425-1.429
  n20/D 1.426(lit.)
• Boiling Point: 250°C(lit.)
• Melting Point: -34.8°C (estimate)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 2080 | ISOAMYL OCTANOATE
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.861 g/mL at 25 °C(lit.)

Isopentyl octanoate Security Information

• Symbol: GHS07
• RTECS：RH0770000
• WGK Germany：2
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227-H316
• Warning Statement： P210-P280-P332+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning

Isopentyl octanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%